
A Comprehensive Technical Guide to H-Arg-
OtBu 2HCl

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: H-Arg-OtBu 2HCl

Cat. No.: B613058 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of key biochemical reagents is paramount. This guide provides an in-depth look at L-Arginine

tert-butyl ester dihydrochloride (H-Arg-OtBu 2HCl), a versatile derivative of the amino acid L-

arginine.

Core Molecular Data
H-Arg-OtBu 2HCl is a protected form of L-arginine, which makes it a valuable intermediate in

various synthetic and research applications. Its chemical properties are summarized below.

Property Value Citations

Chemical Name

tert-butyl (2S)-2-amino-5-

(diaminomethylideneamino)pe

ntanoate;dihydrochloride

[1]

Molecular Formula C10H22N4O2·2HCl [1][2][3]

Molecular Weight 303.3 g/mol [1][2][4]

CAS Number 87459-72-1 [1][2]

Applications in Research and Development
H-Arg-OtBu 2HCl serves as a critical building block in peptide synthesis and has applications

in various fields of biomedical research.[5] Its utility extends to pharmaceutical development,
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where it can act as a precursor for nitric oxide donors, important in cardiovascular disease

treatments.[6] In biochemical research, it is employed in studies of protein synthesis and cell

signaling.[6] Furthermore, its moisturizing properties have led to its inclusion in cosmetic

formulations.[6]

Experimental Protocols
A key application of H-Arg-OtBu 2HCl is in peptide synthesis. The tert-butyl ester group

protects the carboxylic acid end of arginine, while the dihydrochloride salt form enhances its

stability and solubility in certain solvents.

General Peptide Coupling Workflow:

A typical workflow for incorporating an amino acid like H-Arg-OtBu 2HCl into a growing peptide

chain during solid-phase peptide synthesis (SPPS) is outlined below. This process involves the

deprotection of the N-terminus of the resin-bound peptide, followed by the coupling of the

protected amino acid.
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Fig. 1: Generalized workflow for solid-phase peptide synthesis.

Signaling Pathway Involvement:

As a derivative of arginine, H-Arg-OtBu 2HCl is relevant to pathways involving nitric oxide

(NO) synthesis. Arginine is the substrate for nitric oxide synthase (NOS) enzymes, which

produce NO, a critical signaling molecule in the cardiovascular system.
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Fig. 2: L-Arginine in the nitric oxide signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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